Cas no 171674-78-5 (Stachysetin)

• Product Name: Stachysetin
• CAS No: 171674-78-5
• MF: C₆₀H₅₂O₂₄
• MW: 1157.04049968719
• CID: 180307
• Update Time: 2024-03-01

Stachysetin Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedicarboxylicacid, 3,4-bis(4-hydroxyphenyl)-, 6',6'''-diester with 7-(b-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one,(1a,2b,3b,4a)- (9CI)
• Stachysetin
• 1,2-Cyclobutanedicarboxylicacid, 3,4-bis(4-hydroxyphenyl)-, 6',6'''-diester with 7-(b-D-glucopyranosyloxy)-5-hydroxy-2-(4-hyd
• 1,2-Cyclobutanedicarboxylic acid, 3,4-bis(4-hydroxyphenyl)-, 6',6'''-diester with 7-(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one, (1α,2β,3β,4α)- (9CI)

• Inchi： 1S/C60H52O24/c61-29-9-1-25(2-10-29)39-21-37(67)47-35(65)17-33(19-41(47)81-39)79-59-55(73)53(71)51(69)43(83-59)23-77-57(75)49-45(27-5-13-31(63)14-6-27)46(28-7-15-32(64)16-8-28)50(49)58(76)78-24-44-52(70)54(72)56(74)60(84-44)80-34-18-36(66)48-38(68)22-40(82-42(48)20-34)26-3-11-30(62)12-4-26/h1-22,43-46,49-56,59-66,69-74H,23-24H2
• InChI Key： VLKZMOAGAREVTL-UHFFFAOYSA-N
• SMILES： OC1C(O)C(O)C(OC2C=C3OC(C4C=CC(O)=CC=4)=CC(C3=C(O)C=2)=O)OC1COC(C1C(C2C=CC(O)=CC=2)C(C2C=CC(O)=CC=2)C1C(OCC1C(O)C(O)C(O)C(OC2C=C3OC(C4C=CC(O)=CC=4)=CC(C3=C(O)C=2)=O)O1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 84
• XLogP3: 0.500000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides